Cas no 1898896-08-6 (4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 1898896-08-6
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 5766130
• PubChem ID: 108730258
• Update Time: 2025-06-08

4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-14265744
• 1898896-08-6
• 4-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H11NO5/c1-2-5-17-11(16)12-8-6-7(10(14)15)3-4-9(8)13/h2-4,6,13H,1,5H2,(H,12,16)(H,14,15)
• InChI Key： XAVYDNJVNLGDIY-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)O)C=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1898896-08-6)

4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1898896-08-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its hydroxyl and amino substituents, which contribute to its unique chemical properties and potential biological activities. The presence of a propenyl ether group further enhances its structural complexity, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid consists of a benzoic acid core substituted with a hydroxyl group at the 4-position and an amino group at the 3-position, linked to a propenyl ether moiety. This configuration imparts both solubility and reactivity characteristics that are advantageous for further functionalization and application in drug development. The compound’s ability to participate in hydrogen bonding and its interaction with various biological targets make it a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been growing interest in developing new pharmacological agents that leverage the structural features of benzoic acid derivatives. 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been studied for its potential role in modulating inflammatory pathways, particularly through its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain. Preliminary in vitro studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting the activity of these enzymes, thereby reducing the synthesis of pro-inflammatory molecules.

Additionally, the hydroxyl and amino functional groups in 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid provide opportunities for further chemical modification, allowing researchers to tailor its pharmacokinetic properties. For instance, derivatization of the propenyl ether group could enhance bioavailability or target specific tissues more effectively. Such modifications are crucial for optimizing drug candidates for clinical use, ensuring they meet stringent criteria for efficacy, safety, and pharmacokinetic profiles.

The compound’s relevance is further underscored by its potential applications in the field of neurology. Emerging research indicates that benzoic acid derivatives may have neuroprotective effects, potentially benefiting conditions such as Alzheimer’s disease and Parkinson’s disease. The structural motifs present in 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid suggest that it could interact with amyloid-beta plaques or other pathological markers associated with these neurodegenerative disorders. Further investigation into its mechanism of action could pave the way for novel therapeutic strategies aimed at mitigating neuronal damage.

From a synthetic chemistry perspective, 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid serves as a versatile intermediate in the preparation of more complex molecules. Its unique structural features allow for diverse chemical transformations, including esterification, amidation, and coupling reactions, which are essential for constructing biologically active scaffolds. The compound’s stability under various reaction conditions makes it a reliable building block for synthetic routes targeting pharmaceutical intermediates.

The pharmaceutical industry is increasingly leveraging computational methods to accelerate drug discovery processes. Virtual screening techniques have been employed to identify potential binding interactions between 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid and biological targets such as receptors or enzymes. These studies have highlighted its potential as a lead compound for further optimization through structure-based drug design approaches. By integrating experimental data with computational predictions, researchers can streamline the development pipeline, reducing time-to-market for new therapeutic agents.

In conclusion, 4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1898896-08-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its role in modulating inflammatory pathways, along with its utility as a synthetic intermediate, positions it as a valuable asset in drug development efforts. As research continues to uncover new applications and mechanisms of action, this compound is likely to remain at the forefront of medicinal chemistry innovation.